Vitamin D2-3,5-dinitrobenzoate

• IUPAC Name: [(1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl] 3,5-dinitrobenzoate
• InChI: InChI=1S/C35H46N2O6/c1-22(2)23(3)9-10-25(5)32-15-16-33-26(8-7-17-35(32,33)6)12-13-27-20-31(14-11-24(27)4)43-34(38)28-18-29(36(39)40)21-30(19-28)37(41)42/h9-10,12-13,18-19,21-23,25,31-33H,4,7-8,11,14-17,20H2,1-3,5-6H3/b10-9+,26-12+,27-13-/t23-,25+,31-,32+,33-,35+/m0/s1
• InChI Key: LECFLFJCNVVCCI-JPKFJIBESA-N
• Canonical SMILES: CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OC(=O)C4=CC(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-])C
• Isomeric SMILES: C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)OC(=O)C4=CC(=CC(=C4)[N+](=O)[O-])[N+](=O)[O-])C
• Molecular Formula: C35H46N2O6
• Molecular Weight: 590.7 g/mol

Description

Vitamin D2-3,5-dinitrobenzoate is a chemical compound that has been extensively studied for its potential use in various fields of research and industry. It is a derivative of ergocalciferol (vitamin D2) and has been produced as per the research conducted by É. A. Meller and team.

Synthesis Analysis

The synthesis of Vitamin D2-3,5-dinitrobenzoate involves the use of ergocalciferol (vitamin D2) and 3,5-dinitrobenzoic acid as starting materials. The solubility measurements were performed for the obtained product and single crystals were grown using acetone as a solvent.

Molecular Structure Analysis

The crystal structure of Vitamin D2-3,5-dinitrobenzoate was confirmed using single crystal X-ray diffractions. The compound crystallizes in the monoclinic system with space group P2 1 /c.

Chemical Reactions Analysis

The thermo-oxidative degradation behavior of vitamin D3—Ca (CaCO3 form) solid state supplement formulation was analyzed. The process mechanism proceeds via two single-step unbranched reactions and two steps of consecutive reactions. Key features include vitamin D3 meltings and degradation via hydrogen abstraction followed by addition of oxygen forming 1-hydroxy-vitamin D3 and further through its dehydration to 1-keto-vitamin D3.

Physical And Chemical Properties Analysis

The transparency of the grown crystal in the entire visible region was studied using UV–Vis-NIR spectrum. The photo response property of the crystal was studied using photoconductivity studies. The charge transport mechanism of the crystals was analyzed using dielectric measurement.

Scientific Research Applications

Cardiovascular Health and Atherosclerosis Prevention

Vitamin D plays a crucial role in cardiovascular health. . The compound Vitamin D2-3,5-dinitrobenzoate could be explored for its potential in regulating blood pressure and preventing atherosclerosis. By understanding its impact on calcium homeostasis and immune modulation, researchers may uncover novel therapeutic strategies.

Mechanism of Action

The in vivo synthesis of the predominant two biologically active metabolites of vitamin D occurs in two steps. The first hydroxylation of vitamin D3 cholecalciferol (or D2) occurs in the liver to yield 25-hydroxyvitamin D while the second hydroxylation happens in the kidneys to give 1, 25-dihydroxyvitamin D.